Cas no 155256-40-9 (Methyl 3-fluoro-2-(methylthio)benzoate)

• Product Name: Methyl 3-fluoro-2-(methylthio)benzoate
• CAS No: 155256-40-9
• MF: C₉H₉FO₂S
• MW: 200.2300
• MDL: MFCD29497959
• CID: 4879807
• Update Time: 2026-02-27

Methyl 3-fluoro-2-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-2-(methylthio)benzoate
• methyl 3-fluoro-2-methylsulfanylbenzoate
• methyl 3-fluoro-2-methylsulphenylbenzoate

• MDL： MFCD29497959
• Inchi： 1S/C9H9FO2S/c1-12-9(11)6-4-3-5-7(10)8(6)13-2/h3-5H,1-2H3
• InChI Key： YHNRVQOGCDOGGD-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C(=C([H])C([H])=C([H])C=1C(=O)OC([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6